Cas no 628-46-6 (5-methylhexanoic acid)

• Product Name: 5-methylhexanoic acid
• CAS No: 628-46-6
• Molecular Formula: C₇H₁₄O₂
• Molecular Weight: 130.18486
• MDL: MFCD00036494
• CID: 82830
• PubChem ID: 12344

5-methylhexanoic acid Properties

Names and Identifiers

• 5-methylhexanoic acid
• 5-methyl-caproic acid
• 5-methyl-hexanoic acid
• 5-methyl-hexanoicaci
• 5-methylhexylicacid
• dimethyl pentanoic acid
• FEMA 3572
• FEMA NUMBER 3572
• i-heptanoic acid
• Isoamylaceric acid
• ISOAMYLACETIC ACID
• isoenanthicacid
• isoheptanoic acid
• isoheptylic acid
• iso-hexanoic acid

• MDL： MFCD00036494
• InChIKey： MHPUGCYGQWGLJL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O2/c1-6(2)4-3-5-7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
• SMILES： CC(C)CCCC(=O)O

Computed Properties

• Exact Mass: 130.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.09938
• Heavy Atom Count: 9
• Complexity: 86.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.89730
• PSA: 37.30000
• Refractive Index: 1.4220
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 216°C
• Melting Point: -55.77°C (estimate)
• Flash Point: >100°C
• FEMA: 3572 | 5-METHYLHEXANOIC ACID
• Color/Form: Colorless liquid.
• Solubility: Slightly soluble in water.
• Density: 0,91 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters